Cas no 1546836-61-6 (1-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1,2-diol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1,2-diol
• CAS No: 1546836-61-6
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6483887
• PubChem ID: 83093817
• Update Time: 2024-01-12

1-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethane-1,2-diol
• 1-(1.3-dimethyl-1h-pyrazol-4-yl)ethane-1.2-diol
• EN300-1239672
• AKOS021415194
• 1546836-61-6

• Inchi： 1S/C7H12N2O2/c1-5-6(7(11)4-10)3-9(2)8-5/h3,7,10-11H,4H2,1-2H3
• InChI Key： JKSOJACIKPWURY-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles